2-Hydroxy-3-(1-methoxy-piperidin-4-yl)-propionitrile

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 2-hydroxy-3-(1-methoxypiperidin-4-yl)propanenitrile
• InChI: InChI=1S/C9H16N2O2/c1-13-11-4-2-8(3-5-11)6-9(12)7-10/h8-9,12H,2-6H2,1H3
• InChI Key: PCFYFHNBAPKVRK-UHFFFAOYSA-N
• Canonical SMILES: CON1CCC(CC1)CC(C#N)O

Description

2-Hydroxy-3-(1-methoxy-piperidin-4-yl)-propionitrile is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (1-methoxy-piperidin-4-yl)-acetaldehyde (10 g, 63 mmol) and NaHSO3 (8.6 g, 83 mmol) in 210 ml of water was stirred at room temperature for 30 min. Then, a solution of KCN (6.2 g, 95 mmol) in 50 ml of water was added to the mixture. After the addition, the mixture was stirred at room temperature for another 10 h. The resulting mixture was extracted with CH2Cl2 five times. The combined organic layers were dried over sodium sulfate, filtered and concentrated under vacuum. The residue was purified by flash chromatography on silica gel. Yield: 2.1 g of 2-hydroxy-3-(1-methoxy-piperidin-4-yl)-propionitrile as a solid.